Cas no 38123-45-4 (6,6'-disulfanediyldipyridine-2-carboxylic acid)

• Product Name: 6,6'-disulfanediyldipyridine-2-carboxylic acid
• CAS No: 38123-45-4
• MF: C₁₂H₈N₂O₄S₂
• MW: 308.332920074463
• CID: 1487683
• PubChem ID: 181564
• Update Time: 2025-04-21

6,6'-disulfanediyldipyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,6'-disulfanediyldipyridine-2-carboxylic acid
• 6-[(6-carboxypyridin-2-yl)disulfanyl]pyridine-2-carboxylic acid
• 38123-45-4
• DTXSID10191534
• SCHEMBL2096971
• 2-Pyridinecarboxylic acid, 6,6'-dithiobis-

• Inchi： 1S/C12H8N2O4S2/c15-11(16)7-3-1-5-9(13-7)19-20-10-6-2-4-8(14-10)12(17)18/h1-6H,(H,15,16)(H,17,18)
• InChI Key： XAVCTYVSLHKLOD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)N=1)SC1C=CC=C(C(=O)O)N=1

Computed Properties

• Exact Mass: 307.99264
• Monoisotopic Mass: 307.99254909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 151Ų

Experimental Properties

• PSA: 100.38